Cas no 2227862-06-6 (rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropylphenyl}carbamate)

• Product Name: rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropylphenyl}carbamate
• CAS No: 2227862-06-6
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 6241505
• PubChem ID: 165881407
• Update Time: 2025-10-28

rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropylphenyl}carbamate
• rac-tert-butyl N-{2-[(1R,2R)-2-(aminomethyl)cyclopropyl]phenyl}carbamate
• 2227862-06-6
• EN300-1875174

• Inchi： 1S/C15H22N2O2/c1-15(2,3)19-14(18)17-13-7-5-4-6-11(13)12-8-10(12)9-16/h4-7,10,12H,8-9,16H2,1-3H3,(H,17,18)/t10-,12+/m0/s1
• InChI Key： RQZYADOAIZOGGL-CMPLNLGQSA-N
• SMILES： O(C(C)(C)C)C(NC1C=CC=CC=1[C@@H]1C[C@H]1CN)=O

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropylphenyl}carbamate

Comprehensive Overview of rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropylphenyl}carbamate (CAS No. 2227862-06-6)

The compound rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropylphenyl}carbamate (CAS No. 2227862-06-6) is a chiral carbamate derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique structural features, including the cyclopropyl ring and tert-butyl carbamate group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential bioactivity.

In recent years, the demand for chiral building blocks like rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropylphenyl}carbamate has surged, driven by the growing focus on enantioselective synthesis in the pharmaceutical industry. The compound's aminomethyl functionality and carbamate protection group offer versatile reactivity, making it suitable for various coupling reactions and scaffold modifications. This aligns with current trends in medicinal chemistry, where researchers seek structurally diverse intermediates for targeted therapies.

The synthesis and characterization of CAS No. 2227862-06-6 have gained attention in academic and industrial circles. Its cyclopropylphenyl moiety is particularly interesting, as cyclopropane-containing compounds often exhibit enhanced metabolic stability and bioavailability. These properties are crucial for developing next-generation small-molecule drugs, especially in oncology and central nervous system (CNS) disorders. Recent publications have highlighted the compound's potential as a precursor for kinase inhibitors and GPCR modulators.

From a technical perspective, the (1R,2R)-2-(aminomethyl)cyclopropyl configuration in rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropylphenyl}carbamate presents interesting challenges in asymmetric synthesis. Modern approaches often employ transition metal catalysis or enzymatic resolution to achieve high enantiomeric purity. These methods address the pharmaceutical industry's need for cost-effective and scalable production of chiral intermediates, a topic frequently searched in chemical databases and patent literature.

Analytical characterization of 2227862-06-6 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability under various conditions is another area of investigation, particularly for researchers exploring its formulation potential. These aspects are critical for quality control in API manufacturing and are common search queries among analytical chemists and process development scientists.

The application of rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropylphenyl}carbamate extends beyond pharmaceuticals. Material scientists have explored its derivatives for specialty polymers and liquid crystals, leveraging the rigid cyclopropyl structure to modify material properties. This interdisciplinary potential makes the compound relevant to multiple research fields, contributing to its growing commercial importance.

Regulatory considerations for CAS No. 2227862-06-6 follow standard chemical safety protocols, with particular attention to its handling as a potential sensitizer. Proper storage conditions and personal protective equipment are essential, as with many synthetic intermediates. These safety aspects are frequently addressed in technical datasheets and material safety documentation.

Market trends indicate increasing demand for chiral carbamate derivatives like rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropylphenyl}carbamate, particularly in Asia-Pacific pharmaceutical markets. The compound's patent status and synthetic accessibility make it attractive for generic drug development, aligning with current industry shifts toward cost-effective therapeutics.

Future research directions for 2227862-06-6 may explore its metabolites and prodrug potential, especially given the pharmaceutical industry's focus on drug delivery optimization. The tert-butyl carbamate group's cleavage characteristics under physiological conditions present interesting possibilities for controlled release formulations, a hot topic in current drug development circles.

In conclusion, rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropylphenyl}carbamate represents a versatile chiral building block with broad applications in medicinal chemistry and materials science. Its unique structural features and synthetic flexibility position it as a valuable compound for researchers addressing contemporary challenges in drug discovery and specialty chemical development.